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Compound of Interest

Compound Name: 1,4-Diisopropyl-2-methylbenzene

Cat. No.: B1295472

Essential Safety and Handling Guide for 1,4-
Diisopropyl-2-methylbenzene

Disclaimer: Detailed safety data for 1,4-Diisopropyl-2-methylbenzene is limited. The following
information is primarily based on the safety data for the closely related chemical, 1,4-
Diisopropylbenzene. Researchers should handle this chemical with caution and adhere to all
institutional safety protocols.

This guide provides essential safety, handling, and disposal information for researchers,
scientists, and drug development professionals working with 1,4-Diisopropyl-2-
methylbenzene.

Hazard Identification and Classification

Based on data for the analogous compound 1,4-Diisopropylbenzene, this chemical is
considered hazardous.[1] It is classified as a combustible liquid that can cause skin and eye
irritation, and may cause respiratory irritation.[1]

Signal Word: Warning[1]
Primary Hazards:

e Combustible liquid[1]
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e Causes skin irritation[1]

o Causes serious eye irritation[1]

o May cause respiratory irritation[1]

Personal Protective Equipment (PPE)

To ensure personal safety, the following personal protective equipment should be worn when

handling 1,4-Diisopropyl-2-methylbenzene:

Protection Type

Specific Recommendations

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield.[1]

To prevent eye irritation from

splashes or vapors.[1]

Skin Protection

Chemical-resistant gloves
(e.g., nitrile rubber) and

protective clothing.

To prevent skin irritation upon

contact.[1]

Respiratory Protection

Use in a well-ventilated area. If
ventilation is inadequate or if
vapors/aerosols are
generated, a NIOSH/MSHA or
European Standard EN 149
approved respirator is

recommended.

To prevent respiratory tract

irritation.[1]

Operational and Handling Protocol

Adherence to a strict operational protocol is crucial for minimizing risks.

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.[1]

o Ensure that eyewash stations and safety showers are in close proximity to the workstation.

[1]
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» Use explosion-proof electrical, ventilating, and lighting equipment.[1]
Handling Procedures:

o Read and understand the safety data sheet for a similar compound like 1,4-
Diisopropylbenzene before use.

o Wear the appropriate personal protective equipment (goggles, gloves, lab coat).[1]
» Avoid contact with skin, eyes, and clothing.[1]

e Do not inhale vapors or mists.[1]

o Keep away from open flames, hot surfaces, and other sources of ignition.[1]

» Take precautionary measures against static discharge.[1]

e Wash hands thoroughly after handling.[1]

Storage:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]

o Keep away from heat, sparks, and flame.[1]

e This compound may form explosive peroxides; containers should be dated upon opening
and tested periodically for the presence of peroxides.[1]

First Aid Measures

Immediate response is critical in the event of exposure.
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Exposure Route First Aid Procedure

) Move the victim to fresh air and keep them at
Inhalation ) . .
rest in a comfortable breathing position.[1]

) Wash the affected area with plenty of soap and
Skin Contact
water.[1]

Rinse cautiously with water for several minutes.
Eye Contact Remove contact lenses if present and easy to

do. Continue rinsing.[1]

) Do NOT induce vomiting. Seek immediate
Ingestion . .
medical attention.

Spill and Disposal Plan

Spill Response:

Remove all sources of ignition.[1]

Ventilate the area of the spill.

Wear appropriate personal protective equipment.

Absorb the spill with an inert, non-combustible material such as sand or earth.[1]

Collect the absorbed material and place it in a suitable, closed container for disposal.[1]
Disposal:

» Dispose of the chemical and any contaminated materials at an approved waste disposal
plant.[1]

e Do not allow the chemical to enter drains or waterways.

Quantitative Data
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The following table summarizes key quantitative data for 1,4-Diisopropyl-2-methylbenzene
and the related compound 1,4-Diisopropylbenzene.

1,4-Diisopropyl-2- 1,4-Diisopropylbenzene (for

Property .

methylbenzene comparison)
Molecular Formula C13H20[2] C12H18[1]
Molecular Weight 176.30 g/mol [2] 162.27 g/mol
CAS Number 58502-85-5[2] 100-18-5[1]
Appearance No data available Colorless liquid[1]

- , _ 203 °C /397 °F @ 760
Boiling Point No data available
mmHg[1]

Melting Point No data available -17°C /1.4 °F[1]
Flash Point No data available 76 °C/ 168.8 °F[1]
Density No data available 0.86 g/lcm?3[1]

Vapor Pressure

No data available

0.25 mmHg @ 20 °C[1]

Water Solubility

No data available

Insoluble[1]

Experimental Workflow and Safety Logic

The following diagram illustrates the logical workflow for safely handling 1,4-Diisopropyl-2-
methylbenzene.
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Safe Handling Workflow for 1,4-Diisopropyl-2-methylbenzene

Preparation

Assess Hazards
(Review SDS of similar compounds)

:

Select Appropriate PPE
(Goggles, Gloves, Lab Coat)

:

Prepare Work Area
(Fume Hood, Eyewash Station)

HanLIing

Handle Chemical
(Avoid ignition sources, good ventilation)

-
-
-

Emergency Bespéﬁge l

Post-Handling Procedures

Spill Occurs (Wash hands, clean area)

Exposure Occurs

Dis%osal
Follow Spill Protocol Administer First Aid Collect Waste
(Evacuate, Ventilate, Absorb) (As per exposure route) (Inert absorbent for spills)

|

Dispose of Waste
(Approved waste disposal)

Click to download full resolution via product page

Caption: Logical workflow for the safe handling of 1,4-Diisopropyl-2-methylbenzene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling 1,4-
Diisopropyl-2-methylbenzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1295472#personal-protective-equipment-for-
handling-1-4-diisopropyl-2-methylbenzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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